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Introduction

The Minimum Inhibitory Concentration (MIC) is a fundamental measure in microbiology,
representing the lowest concentration of an antimicrobial agent that prevents the visible growth
of a microorganism. The MIC50, the concentration that inhibits 50% of a panel of clinical or
environmental isolates, is a critical parameter in drug discovery, development, and surveillance
of antimicrobial resistance. This document provides detailed protocols for three standard
laboratory methods for determining MIC and MIC50: Broth Microdilution, Agar Dilution, and the
Epsilometer test (E-test). These methods are widely accepted and standardized by
organizations such as the Clinical and Laboratory Standards Institute (CLSI).

Key Concepts

e MIC (Minimum Inhibitory Concentration): The lowest concentration of an antimicrobial agent
that inhibits the visible growth of a microorganism after overnight incubation.[1]

e MIC50: The MIC value at which =50% of the isolates in a test population are inhibited.[2] It is
equivalent to the median MIC value.

e MIC90: The MIC value at which =90% of the isolates in a test population are inhibited.
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o Breakpoint: A defined concentration of an antimicrobial agent used to categorize a
microorganism as susceptible, intermediate, or resistant. These are established by
regulatory bodies like the CLSI.[1]

Data Presentation
Table 1: Example Calculation of MIC50

To determine the MIC50, the MIC values for a collection of bacterial isolates are determined
and ordered from lowest to highest. The MIC50 is the MIC value at which 50% of the isolates
are inhibited. For a dataset with 'n' number of isolates, the MIC50 is the value at the n/2
position if 'n" is even, or the (n+1)/2 position if 'n" is odd.

Isolate # MIC (pg/mL)
1 0.5
2 0.5
3 1
4 1
5 2
6 2
7 4

8 8
9 16
10 32

In this example with 10 isolates, the MIC50 is the value at the 5th position, which is 2 pg/mL.

Table 2: CLSI Quality Control (QC) Ranges for Broth
Microdilution
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Quality control is essential for ensuring the accuracy and reproducibility of MIC testing.
Reference strains with known MIC ranges are tested concurrently with the clinical isolates. The
results for the QC strains must fall within the acceptable ranges for the test to be considered
valid. The following are example QC ranges from the CLSI M100 document.[3][4][5]

Acceptable MIC Range

QC Strain Antimicrobial Agent
(ng/mL)

Escherichia coli ATCC® 25922  Ampicillin 2-8
Ciprofloxacin 0.004 - 0.015
Staphylococcus aureus o

Oxacillin 0.12-0.5
ATCC® 29213
Vancomycin 05-2
Pseudomonas aeruginosa o

Ceftazidime 1-4
ATCC® 27853
Gentamicin 0.25-1

Table 3: CLSI Breakpoints for Interpretation of MIC
Values

MIC values are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on
clinical breakpoints established by the CLSI.[3][6] These breakpoints are specific to the
microorganism and the antimicrobial agent.
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] . Antimicrobial Susceptible . )
Microorganism Intermediate (I) Resistant (R)
Agent (S)
Enterobacterales  Imipenem <1 2 >4
Ciprofloxacin <0.25 0.5 21
Staphylococcus o
Oxacillin <2 - >4
aureus
Vancomycin <2 4-8 >16
Pseudomonas o
) Ceftazidime <8 16 >32
aeruginosa
Gentamicin <4 8 >16

Experimental Protocols
Broth Microdilution Method

This method involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid
growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized
suspension of the microorganism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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